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Compound of Interest

Compound Name: 2,3-Dimethoxyaniline

Cat. No.: B1295422

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth overview of the physical, chemical, and spectral
properties of 2,3-Dimethoxyaniline, a key intermediate in organic synthesis. It includes
detailed experimental protocols and explores its applications, particularly within the
pharmaceutical and dye industries.

Core Properties of 2,3-Dimethoxyaniline

2,3-Dimethoxyaniline, also known as 2,3-dimethoxybenzenamine, is an aromatic organic
compound.[1] Its structure consists of a benzene ring substituted with an amino group and two
adjacent methoxy groups.[1] This arrangement of functional groups dictates its chemical
behavior and physical characteristics.

General and Physical Properties

The fundamental physical and identifying properties of 2,3-Dimethoxyaniline are summarized
in the tables below. The compound typically appears as a colorless to yellow or orange clear
liquid. Some sources may also describe it as a yellow to brown solid, which may depend on
purity and storage conditions.[1]

Table 1: General Properties
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Property

Value

CAS Number

6299-67-8[1][2][3]

Molecular Formula

CsH11NO2[1][2][3][4]

Molecular Weight 153.18 g/mol [3][4]
IUPAC Name 2,3-dimethoxyaniline[3][4]
2,3-Dimethoxy-phenylamine, Benzenamine, 2,3-
Synonyms i
dimethoxy-[1][2]
Purity >98.0% (GC)

Table 2: Physical and Chemical Properties

Property

Value

Physical State (at 20°C)

Liquid or Solid[1]

Boiling Point

93 °C at 1.4 mmHg[2], 250.1 °C at 760
mmHg[1]

Density / Specific Gravity (20/20)

1.14 g/cm3[2]

Refractive Index

1.56, 1.5630-1.5650[2]

Solubility

Sparingly soluble in water.[1] Soluble in organic

solvents.

Spectral Data

Spectral analysis is crucial for the structural elucidation and purity confirmation of 2,3-

Dimethoxyaniline. Key spectral data identifiers are available from various databases.

Table 3: Spectral Database Information
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Spectral Data Type Database Reference

Available on resources like ChemicalBook and
SpectraBase.[5][6]

1H NMR, 3C NMR, IR, MS

SDBS (AIST Spectral DB) No. 19403

Chemical Reactivity and Stability

The chemical nature of 2,3-Dimethoxyaniline is defined by the interplay of its aromatic ring,
the electron-donating amino (-NHz2) group, and the two methoxy (-OCHs) groups. The amino
group imparts basic properties, allowing it to react with acids to form salts.

The compound is noted to be sensitive to light, air, and heat. Therefore, proper storage is
essential to maintain its integrity. It should be stored under an inert gas atmosphere in a
refrigerated environment (0-10°C) and kept in a dark place.

Experimental Protocols

While specific, detailed experimental protocols for 2,3-Dimethoxyaniline are not extensively
published in the provided results, general methodologies for the synthesis, purification, and
analysis of similar anilines can be described.

Synthesis Workflow

The synthesis of substituted anilines often involves the reduction of the corresponding nitro
compound. For 2,3-Dimethoxyaniline, this would involve the reduction of 2,3-
dimethoxynitrobenzene. A general workflow for such a synthesis is outlined below.
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Caption: General workflow for the synthesis and purification of 2,3-Dimethoxyaniline.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1295422?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology:

Reduction: The nitroaromatic precursor (2,3-dimethoxynitrobenzene) is dissolved in a
suitable solvent (e.g., ethanol, ethyl acetate).

Catalysis: A catalyst, such as Palladium on carbon (Pd/C), is added, and the mixture is
subjected to a hydrogen atmosphere. Alternatively, metal-acid systems like Sn/HCI can be
used.

Work-up: Upon reaction completion, the catalyst is removed by filtration. The filtrate is
typically neutralized, and the product is extracted into an organic solvent. The organic layer
is washed and dried.

Purification: The crude product is purified, commonly by vacuum distillation, given its boiling
point of 93°C at 1.4 mmHg.[2]

Analytical Protocols

Gas Chromatography (GC): To determine purity, a sample is dissolved in a volatile solvent
and injected into a GC instrument equipped with a suitable column (e.g., a non-polar
capillary column) and a flame ionization detector (FID). The percentage purity is calculated
from the relative peak areas.

Nonaqueous Titration: As a basic compound, the purity of 2,3-Dimethoxyaniline can also be
assessed by titration with a standardized acid (e.g., perchloric acid) in a nonaqueous
solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural confirmation, a sample is
dissolved in a deuterated solvent (e.g., CDCIs) and analyzed by *H and 3C NMR
spectroscopy.[6]

Mass Spectrometry (MS): MS analysis provides information on the molecular weight and
fragmentation pattern, confirming the compound's identity.

Applications in Research and Drug Development

2,3-Dimethoxyaniline serves as a versatile building block in various synthetic applications.
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Caption: Key application areas for 2,3-Dimethoxyaniline in various industries.

o Pharmaceutical Industry: It is utilized as a starting material or intermediate for synthesizing
complex molecules with potential therapeutic properties.[1] Its structure can be incorporated
into various bioactive scaffolds.

e Dye Synthesis: The compound is a precursor in the production of dyes and pigments.[1] The
amino group can be diazotized and coupled to form azo dyes. It has also been mentioned for
use in hair dye compositions.[7]

» Organic Chemistry Research: In a laboratory setting, it serves as a reagent for developing
new synthetic methodologies and exploring different reaction pathways.[1]

Safety and Handling

2,3-Dimethoxyaniline is classified as harmful. It is harmful if swallowed, in contact with skin, or
if inhaled. It also causes skin and eye irritation.

e GHS Hazard Statements: H302, H312, H315, H319, H332.

o Precautionary Measures: When handling, avoid breathing mist or vapors. Use appropriate
personal protective equipment (PPE), including gloves and eye protection. Ensure work is
conducted in a well-ventilated area. In case of contact, wash the affected area with plenty of
water and seek medical advice if feeling unwell.
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This guide consolidates the essential technical information on 2,3-Dimethoxyaniline, providing
a valuable resource for professionals in scientific research and development. Its well-defined
properties and reactive nature make it a significant component in the synthesis of a wide array
of valuable compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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